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Compound of Interest

Compound Name: Methallyl iodide
CAS No.: 3756-30-7
Cat. No.: B3051984
. J

Methallyl iodide, systematically known as 3-iodo-2-methyl-1-propene (CAS No: 3756-30-7), is
a reactive alkyl halide used in specialized organic synthesis.[1] As a functionalized alkene, it
combines the reactivity of an allylic system with the properties of an alkyl iodide, making it a
potent electrophile and alkylating agent.

A critical challenge for researchers is the scarcity of comprehensive, publicly available Safety
Data Sheets (SDS) specifically for methallyl iodide. While basic hazard classifications exist, a
full toxicological and reactivity profile is not readily available. This guide addresses this gap by
employing a scientifically grounded approach: using data from its closest structural analogs,
methallyl chloride and methallyl bromide, to construct a robust and conservative safety profile.
This methodology allows for an informed understanding of the hazards and the implementation
of appropriate safety protocols.

Hazard Profile: A Synthesis of Direct and Analog-
Based Data

The known hazard classification for methallyl iodide serves as our foundation, which is then
augmented with data from its more thoroughly documented halogenated counterparts.

Directly Identified Hazards for Methallyl lodide:[1]

o Flammable Liquid, Category 3 (H226): Flammable liquid and vapor.

© 2026 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b3051984?utm_src=pdf-interest
https://www.benchchem.com/product/b3051984?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/779601
https://www.benchchem.com/product/b3051984?utm_src=pdf-body
https://www.benchchem.com/product/b3051984?utm_src=pdf-body
https://www.benchchem.com/product/b3051984?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/779601
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.
o Serious Eye Damage, Category 1 (H318): Causes serious eye damage.

By examining the more detailed SDS of methallyl chloride and bromide, we can infer a more
complete hazard profile for methallyl iodide, as the core reactivity is dictated by the methallyl

functional group.

Table 1. Comparative GHS Hazard Classifications
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Inferred
Hazard Methallyl
Hazard Methallyl . Methallyl Relevance
Statement o . Chloride[2] .
Description lodide[1] Bromide[4] for Methallyl
Code [3] _
lodide
Highly
flammable / ]
Confirmed
H225 / H226 Flammable Yes (H226) Yes (H225) Yes (H225)
oo Flammable.
liquid and
vapor
Highly
. Probable.
Harmful if ) )
H302 Not Listed Yes Yes Alkyl halides
swallowed
often exhibit
oral toxicity.
Highly
Probable.
The
Harmful if ) compound is
H332 ) Not Listed Yes Yes )
inhaled volatile and
likely a
respiratory
irritant.
Confirmed
Causes )
) Corrosive.
severe skin
H314 Yes Yes Yes This is a
burns and .
primary
eye damage
hazard.
Possible. The
May cause
] ) ) methallyl
H317 an allergic Not Listed Yes Not Listed
. . group can be
skin reaction -
a sensitizer.
H411 Toxic to Not Listed Yes Yes Probable.
aquatic life Halogenated
organic
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with long compounds
lasting effects are often
environmenta

lly persistent.

Based on this comparative analysis, a conservative approach requires assuming that methallyl
iodide is not only flammable and corrosive but also harmful if swallowed or inhaled, a potential
skin sensitizer, and toxic to aquatic life.

Physicochemical Properties and Their Safety
Implications

The physical properties of a substance are critical to understanding its behavior and managing
its risks.

Table 2: Physicochemical Data Comparison
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Property

Methallyl
lodide

Methallyl
Chloride

Methallyl
Bromide

Implication for
Safe Handling

Formula

CaH7I[1]

C4H7CI[5]

CaH7Br[4]

Molecular Weight

182.00 g/mol [1]

90.55 g/mol

135.00 g/mol [6]

Heavier than air;
vapors can

accumulate.

Density

1.693 g/mL][1]

0.925 g/mL

1.339 g/mL[4][6]

Denser than
water; will sink.
In case of fire,
water may be

ineffective.

Boiling Point

Not specified

71-72 °C[3]

94-95 °C[4][6]

Volatile at room
temperature,
increasing
inhalation

hazard.

Flash Point

35.86 °C (96.5
°F)1]

-18 °C (-0.4 °F)
(3]

7 °C (44.6 °F)[4]

Flammable.
Requires strict
control of ignition

sources.

Appearance

Liquid[1]

Colorless
liquid[3]

Liquid[4]

Standard liquid
handling

protocols apply.

Water Solubility

Insoluble

(inferred)

0.5 g/L[3]

Insoluble

(inferred)

Spills will not
dilute; poses
significant
aguatic toxicity

risk.

The data clearly indicates that methallyl iodide is a dense, flammable liquid with a significant

vapor pressure, necessitating handling in a well-ventilated area, away from all ignition sources.
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The Chemical Rationale Behind the Hazards:
Causality and Reactivity

Understanding why methallyl iodide is hazardous is key to developing self-validating safety
protocols.

o Corrosivity and Alkylating Activity: As an allylic halide, the carbon-iodine bond is susceptible
to nucleophilic attack. This reactivity makes it a potent alkylating agent. When in contact with
biological tissues, it can alkylate proteins and DNA, leading to cell damage and death, which
manifests as severe chemical burns.[7] Hydrolysis, particularly in the presence of moisture,
can release hydroiodic acid (HI), a strong, corrosive acid, further contributing to its
destructive effects on skin and mucous membranes.

o Flammability: With a flash point of approximately 36°C, methallyl iodide can be ignited
under ambient laboratory conditions.[1] Its vapors are heavier than air and can travel to a
distant ignition source and flash back.[8]

 Inhalation Toxicity: The volatility of the compound, combined with its corrosive nature, makes
it a significant respiratory hazard. Inhalation can cause severe irritation and damage to the
nose, throat, and lungs.[9] The effects of exposure may be delayed.[9]

« Instability: Alkyl iodides are notoriously sensitive to light.[7][10] Photochemical decomposition
liberates free iodine (I2), causing the liquid to turn yellow or brown. This degradation can
affect reagent purity and potentially create pressure buildup in sealed containers. For this
reason, methallyl iodide is often stabilized with copper.[1]

Mandatory Safety Protocols and Experimental
Workflows

Given the severe hazards, a multi-layered approach to safety is mandatory. The following
protocols are designed as a self-validating system to minimize risk.

Pre-Use Risk Assessment and Engineering Controls

A thorough risk assessment must be conducted before any experiment.
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Phase 1: Preparation

[Review SDS & Technical Guidej

l

Confirm Chemical Fume Hood is Certified & Functiona}

(Prepare Spill Kit & Quenching Agena

Phase 2: Dperation

Perform All Manipulations
Inside Fume Hood

Ground All Equipment
(Static Discharge Risk)

Keep Container Tightly Closed
When Not in Use

Phase 3: Pos

Dispose of Waste in
Halogenated Waste Stream

Decontaminate Glassware & Surfaces

(Inside Hood)

Return Reagent to 2-8°C,
Light-Protected Storage

Click to download full resolution via product page

Caption: Risk assessment and safe handling workflow for methallyl iodide.
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Step-by-Step Protocol:

Primary Engineering Control: All handling of methallyl iodide MUST occur within a certified
chemical fume hood with a face velocity of 80-120 feet per minute.

Secondary Controls: A safety shower and eyewash station must be immediately accessible
(<10 seconds travel time).

Ignition Source Control: Eliminate all potential ignition sources from the work area, including
hot plates, ovens, and non-intrinsically safe electrical equipment.[2][9] All equipment used
must be properly grounded to prevent static discharge.[3]

Personal Protective Equipment (PPE)

Standard laboratory attire is insufficient. The following PPE is required:

Hand Protection: Use heavy-duty nitrile or neoprene gloves. Double-gloving is strongly
recommended. Never use latex gloves.

Eye and Face Protection: Wear chemical splash goggles that conform to ANSI Z87.1
standards. In addition, a full-face shield must be worn over the goggles when transferring the
liquid.[4][9]

Skin and Body Protection: A flame-retardant lab coat must be worn. An impervious chemical-
resistant apron is also required. Ensure full leg and foot coverage with closed-toe shoes.

Storage and Handling

Storage: Store containers in a dedicated, ventilated refrigerator for flammable liquids at 2-
8°C.[1][4] The container must be tightly sealed and protected from light.[7] Store away from
incompatible materials such as strong oxidizing agents and bases.[11]

Handling:

o Before use, allow the container to warm to room temperature inside the fume hood to
prevent moisture condensation on the container.

o Use only non-sparking tools for opening and closing containers.[3]
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o Transfer liquids using a syringe or cannula technique to minimize exposure.

o Always keep the container sealed when not in immediate use.

Emergency Procedures: A Decision-Based
Response

Immediate and correct response to an incident is critical.

SpilLRésponse / N{sonnel ExposuN
Small Spill (<100mL) Large Spill (>100mL)
in Fume Hood

or Outside Hood
Absorb with Inert Material
(e.g., vermiculite, sand)

Collect into Sealed Container SEEK IMMEDIATE
for Hazardous Waste MEDICAL ATTENTION

\

Evacuate Area Immediately

Remove Clothing Flush Eyes at Eyewash Move to Eresh Air
Alert EHS & Fire Dept. Flush with Water for 15+ min Station for 15+ min

Click to download full resolution via product page

Caption: Decision tree for emergency response to methallyl iodide incidents.

Step-by-Step Emergency Protocols:

o Skin Contact:[2][9]

o Immediately remove all contaminated clothing.

o Flush the affected skin area with copious amounts of water for at least 15 minutes.
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o Seek immediate medical attention.

o Eye Contact:[2][9]

o Immediately flush eyes with water at an eyewash station for at least 15 minutes, holding
the eyelids open.

o Remove contact lenses if present and easy to do.

o Seek immediate medical attention.

e Inhalation:[2][9]

o Move the affected person to fresh air immediately.

o If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial
respiration.

o Seek immediate medical attention.

e Spill Response:

o Small Spill (in fume hood): Absorb the spill with an inert, non-combustible material like
vermiculite or sand. Collect the material using non-sparking tools into a sealed container
for hazardous waste disposal.

o Large Spill (or any spill outside a fume hood): Evacuate the laboratory immediately. Alert
institutional emergency response personnel (EHS) and the fire department. Do not attempt
to clean it up yourself.

» Fire Response:

o If the fire is small and can be extinguished without risk, use a dry chemical, CO2, or
alcohol-resistant foam extinguisher. Do not use water, as the material is denser than water
and flammable.[12]

o In case of a larger fire, or if the container is exposed to fire, evacuate the area
immediately. Cool containers with water spray from a safe distance to prevent them from
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exploding.[8][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Substance Identification and the Challenge of
Incomplete Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3051984#methallyl-iodide-safety-data-sheet-sds-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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